3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine

• CAS No.: 627523-16-4
• Molecular Formula: C22H30N2
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 3,3-diphenyl-N-(2-piperidin-1-ylethyl)propan-1-amine
• InChI: InChI=1S/C22H30N2/c1-4-10-20(11-5-1)22(21-12-6-2-7-13-21)14-15-23-16-19-24-17-8-3-9-18-24/h1-2,4-7,10-13,22-23H,3,8-9,14-19H2
• InChI Key: QECGUCSUOIJRFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNCCC(C2=CC=CC=C2)C3=CC=CC=C3

Description

3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine is an organic compound that features a piperidine ring, a common structural motif in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to optimize the reaction efficiency and scalability. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and quality in the final product .

Chemical Reactions Analysis

Types of Reactions

3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while reduction may produce alkanes or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be used to investigate biological pathways and interactions with various biomolecules.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways and result in various physiological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3,3-Diphenyl-N-[2-(piperidin-1-yl)ethyl]propan-1-amine include:

• 3-(2-ethylpiperidin-1-yl)propan-1-amine
• N-{1-[2-(1,3-dioxan-2-yl)ethyl]piperidin-4-yl}-N-(4-fluorobenzyl)-2-[4-(1,2,4-triazol-4-yl)phenyl]acetamide .

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the combination of the diphenyl and piperidine moieties. These features can confer unique chemical and biological properties, making it a valuable compound for various research and industrial applications .